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Compound of Interest

6-Quinolinecarboxaldehyde, 4-
Compound Name:

ethoxy-
CAS No.: 879323-78-1
Cat. No.: B8311057

Get Quote

Introduction & Scope

6-Quinolinecarboxaldehyde, 4-ethoxy- (CAS: 879323-78-1) is a critical heterocyclic
intermediate, often utilized in the synthesis of kinase inhibitors and antimalarial agents.[1] Its
structure features a quinoline core with an ethoxy ether linkage at the C4 position and a
reactive formyl (aldehyde) group at the C6 position.

This structural duality presents specific analytical challenges:
 Basicity: The quinoline nitrogen (

) requires pH-controlled chromatography to prevent peak tailing.[1]

e Reactivity: The C6-aldehyde is susceptible to oxidation (to carboxylic acid) and condensation
(Schiff base formation), necessitating controlled sample preparation.

e Regio-isomerism: Distinguishing the 4-ethoxy-6-aldehyde from its isomers (e.g., 6-ethoxy-4-
aldehyde) is critical for intellectual property and efficacy.[1]
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This guide provides a validated workflow for the identity, purity, and physical characterization of
this compound.

Structural Identity Verification (NMR & MS)

Objective: To unambiguously confirm the connectivity of the ethoxy and aldehyde groups
relative to the quinoline scaffold.

Protocol 2.1: Nuclear Magnetic Resonance ( H-NMR)
e Solvent: DMSO-

(Preferred over CDCI
to prevent potential reaction with acidic impurities in chloroform and to improve solubility).[1]

e Concentration: 5-10 mg in 0.6 mL solvent.

o Key Diagnostic Signals:
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Chemical Shift
. ( Lo . Assignment
Moiety Multiplicity Integration .
Logic

,» Ppm)

Distinctive

downfield shift;
Aldehyde (-CHO) 10.15-10.25 Singlet (s) 1H confirms

oxidation state.

[1]

Most deshielded
o aromatic proton
Quinoline H-2 8.80-9.00 Doublet (d) 1H )
due to adjacent

Nitrogen.[1]

Coupling

constants (

Quinoline H- )
51718 7.50 -8.50 Multiplets 3H ) verify 6-

substitution

pattern.

Upfield aromatic;
Quinoline H-3 7.00-7.20 Doublet (d) 1H distinct due to 4-
ethoxy shielding.

Diagnostic of
Ethoxy (-OCH

ethyl ether;
4.30 — 4.40 Quartet (q) 2H . .
) coupling with
methyl.[1]
Ethoxy (-CH _ Terminal methyl
1.40-1.50 Triplet (t) 3H
) group.[1]

Expert Insight: The coupling constant between H-2 and H-3 (

Hz) is characteristic of the pyridine ring in quinoline. If the ethoxy group were at position 2, this
coupling pattern would disappear.
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Protocol 2.2: Mass Spectrometry (LC-MS)

« lonization: Electrospray lonization (ESI), Positive Mode.
e Theoretical Mass:
= 201.22 Da.[1]
e Observed lon:
1]
o Fragmentation (MS/MS):
o Loss of ethylene (

, -28 Da) from the ethoxy group is a common neutral loss, yielding a daughter ion at

(4-hydroxy-6-quinolinecarboxaldehyde core).[1]

Purity & Impurity Profiling (HPLC-UV)

Objective: Quantify the main compound and detect process-related impurities such as the
carboxylic acid derivative (oxidation) or 4-hydroxy derivative (hydrolysis).

Protocol 3.1: Reverse-Phase HPLC Method

e Column: C18 (e.g., Agilent Zorbax Eclipse Plus),

mm, 3.5 pm.

» Mobile Phase A: Water + 0.1% Formic Acid (Maintains pH ~2.7, protonating the quinoline
nitrogen to ensure sharp peaks).

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]
e Flow Rate: 1.0 mL/min.[1]

e Temperature: 30°C.
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o Detection: UV at 254 nm (general aromatic) and 310 nm (specific to conjugated quinoline

system).[1]

Gradient Table:
Time (min) % Mobile Phase A % Mobile Phase B Event
0.0 95 5 Equilibration
2.0 95 5 Injection
15.0 10 90 Linear Gradient
18.0 10 90 Wash
18.1 95 5 Re-equilibration
23.0 95 5 Stop

Impurity Logic & Retention Behavior

The following diagram illustrates the separation logic and relative retention times (RT) of

potential impurities based on polarity.
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(4-Hydroxy)
RT: ~7-9 min
(H-Bonding)
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(6-Methyl Precursor)
RT: ~16-18 min
(Non-polar)

Target Analyte
(4-Ethoxy-6-CHO)
RT: ~12-14 min

Click to download full resolution via product page

Caption: Relative retention order of 4-ethoxy-6-quinolinecarboxaldehyde and common

synthetic impurities on a C18 column under acidic conditions.

Solid-State Characterization

Objective: Ensure the material is in the correct polymorphic form for stability and bioavailability

studies.

Protocol 4.1: Differential Scanning Calorimetry (DSC)
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Pan: Aluminum, crimped (non-hermetic).

Ramp Rate: 10°C/min from 30°C to 250°C.[1]

Expected Result: A sharp endothermic melting peak.[1]

o Note: As an aldehyde, observe for broad exothermic events immediately following melting,
which may indicate thermal decomposition or polymerization.

Acceptance Criteria: Onset melting point typically between 100°C — 140°C (compound
specific; must be established against a reference standard).

Stability & Handling Protocol

Aldehydes are inherently unstable.[1] The following handling protocol is mandatory to maintain
reference standard integrity.

Critical Warnings

Storage Condition

-20°C. Desiccated Avoid Primary Amines Protect from Light

(Schiff Base Formation) (Photo-oxidation)

Argon Headspace

Solubilization
Use DMSO-d6 or MeOH
Avoid Acetone (Aldol rxn)

Filter (0.2 pm PTFE)

Analysis Window

Inject within 4 hours
of prep

Click to download full resolution via product page

Caption: Critical handling workflow to prevent degradation of the aldehyde moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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